Cas no 2945-57-5 (Thymidine,5'-O-phosphonothymidylyl-(3'®5')-thymidylyl-(3'®5')-thymidylyl-(3'®5')-)

• Product Name: Thymidine,5'-O-phosphonothymidylyl-(3'®5')-thymidylyl-(3'®5')-thymidylyl-(3'®5')-
• CAS No: 2945-57-5
• MF: C₄₀H₅₄N₈O₂₉P₄
• MW: 1234.78801488876
• CID: 276544
• PubChem ID: 448414
• Update Time: 2025-04-19

Thymidine,5'-O-phosphonothymidylyl-(3'®5')-thymidylyl-(3'®5')-thymidylyl-(3'®5')- Chemical and Physical Properties

Names and Identifiers

• 5')-thymidylyl-(3'&reg
• Tetrathymidylic acid
• DTXSID10183656
• Tetrathymidylate
• 5'-Thymidylic acid, thymidylyl-(5'-3')-thymidylyl-(5'-3')-thymidylyl-(5'-3')-
• 2945-57-5
• Thymidine,5'-O-phosphonothymidylyl-(3'®5')-thymidylyl-(3'®5')-thymidylyl-(3'®5')-

• Inchi： 1S/C40H54N8O29P4/c1-17-9-45(37(54)41-33(17)50)29-5-21(49)25(71-29)13-68-79(61,62)76-23-7-31(47-11-19(3)35(52)43-39(47)56)73-27(23)15-70-81(65,66)77-24-8-32(48-12-20(4)36(53)44-40(48)57)74-28(24)16-69-80(63,64)75-22-6-30(72-26(22)14-67-78(58,59)60)46-10-18(2)34(51)42-38(46)55/h9-12,21-32,49H,5-8,13-16H2,1-4H3,(H,61,62)(H,63,64)(H,65,66)(H,41,50,54)(H,42,51,55)(H,43,52,56)(H,44,53,57)(H2,58,59,60)/t21-,22-,23-,24-,25+,26+,27+,28+,29+,30+,31+,32+/m0/s1
• InChI Key： BOAPUABTEVWFHM-SJAYXVESSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OP(=O)(O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O)O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP(=O)(O)O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP(=O)(O)O

Computed Properties

• Exact Mass: 1234.195
• Monoisotopic Mass: 1234.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 81
• Rotatable Bond Count: 22
• Complexity: 2940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.4
• Topological Polar Surface Area: 489Ų

Experimental Properties

• Density: 1.8
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.67